BE“GH@ Safety Operating Guide

Check Availability & Pricing

Personal protective equipment for handling
Ethylmalonic acid-d3

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Ethylmalonic acid-d3

Cat. No.: B1433853

Essential Safety and Handling Guide for
Ethylmalonic Acid-d3

This guide provides immediate safety and logistical information for researchers, scientists, and
drug development professionals handling Ethylmalonic acid-d3. It outlines the necessary
personal protective equipment (PPE), handling procedures, and disposal plans to ensure a
safe laboratory environment.

Hazard Identification and Classification

Ethylmalonic acid-d3 is classified as a substance that can cause skin and eye irritation.[1] It
may also cause respiratory irritation.[1][2] As a deuterated compound, it is a stable isotope and
not radioactive.[3]

GHS Hazard Statements:
e H315: Causes skin irritation[1][2]
e H319: Causes serious eye irritation[1][2]

e H335: May cause respiratory irritation[1][2]

Personal Protective Equipment (PPE)
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The following personal protective equipment is mandatory when handling Ethylmalonic acid-

d3 to minimize exposure and ensure personal safety.

PPE Category

Item

Specifications and
Remarks

Eye and Face Protection

Safety Goggles or Face Shield

Must be worn at all times.
Chemical safety goggles are
recommended. A face shield
can be worn over safety
glasses for additional

protection from splashes.[1][4]

[5]16]

Hand Protection

Chemical-resistant Gloves

Wear suitable protective
gloves. Nitrile or neoprene
gloves are generally
recommended for handling
organic acids. Always inspect
gloves for tears or holes before
use.[1][5]

Body Protection

Laboratory Coat

A lab coat or smock should be
worn to protect against skin
contact and contamination of

personal clothing.[7][8]

Respiratory Protection

Respirator

In case of inadequate
ventilation or when handling
the powder outside of a fume
hood, a NIOSH-approved
respirator for dusts and organic
vapors should be used.[1][9]

Operational Plan: Step-by-Step Handling Procedure

1. Engineering Controls:

+ Always handle Ethylmalonic acid-d3 in a well-ventilated area.[1]
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Use a chemical fume hood for all procedures that may generate dust or aerosols.[7]

. Personal Preparation:

Ensure all required PPE is clean, in good condition, and properly worn before handling the
compound.

Tie back long hair and remove any dangling jewelry.

Do not wear open-toed shoes or sandals in the laboratory.[8]

. Handling the Compound:

Before use, carefully read the label on the container twice.[7]

Avoid breathing dust or mist.[1]

Prevent contact with skin and eyes.[1][6]

Measure and weigh the compound carefully to avoid creating dust.

If the compound needs to be dissolved, use appropriate anhydrous solvents in a closed
system if possible.[10]

. In Case of a Spill:

If a spill occurs, clean it up immediately.[7]

For solid spills, carefully sweep up the material and place it in a designated waste container.
Avoid generating dust.

For liquid spills, absorb with an inert material and place in a sealed container for disposal.

. Hygiene Practices:

Wash hands thoroughly with soap and water after handling the compound and before leaving
the laboratory.[1][7]

Do not eat, drink, or smoke in the laboratory.[8]
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Disposal Plan

All waste containing Ethylmalonic acid-d3 must be treated as chemical waste and disposed of
according to institutional and local regulations.

e Solid Waste: Place any unused compound and contaminated disposable materials (e.g.,
gloves, weighing paper) in a clearly labeled, sealed container for chemical waste.

o Liquid Waste: Collect all solutions containing Ethylmalonic acid-d3 in a designated, labeled
waste container. Do not pour down the sink.[7]

o Contaminated Glassware: Rinse glassware thoroughly with an appropriate solvent, and
collect the rinsate as chemical waste before washing.

: _ E

Property Value Source
Molecular Formula C5D3H504 [1]
Molecular Weight ~135.1 g/mol [11]
Physical State Solid (Powder) [6][12]
Appearance Off-white [6][12]
Melting Point 109 - 114 °C [6][12]
Purity >98% [13]

Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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